Cas no 5032-55-3 (Benzoic acid, 4-(diphenylphosphinyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(diphenylphosphinyl)-, methyl ester
• CAS No: 5032-55-3
• MF: C₂₀H₁₇O₃P
• MW: 336.320946455002
• CID: 1565108
• PubChem ID: 10759284
• Update Time: 2025-04-21

Benzoic acid, 4-(diphenylphosphinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(diphenylphosphinyl)-, methyl ester
• methyl 4-diphenylphosphorylbenzoate
• DTXSID30444539
• 5032-55-3

• Inchi： 1S/C20H17O3P/c1-23-20(21)16-12-14-19(15-13-16)24(22,17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key： MMMXXUIKHMBNIP-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 336.09161
• Monoisotopic Mass: 336.09153140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 3.11260